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Abstract

Oct-2-ynal, a versatile a,3-unsaturated aldehyde, is a molecule of significant interest in
contemporary chemical research. Its unique bifunctional nature, possessing both a reactive
aldehyde and a terminal alkyne, renders it a valuable building block in a multitude of synthetic
transformations. This guide provides a comprehensive overview of the current and potential
research applications of Oct-2-ynal, with a focus on its utility in organic synthesis, medicinal
chemistry, and materials science. We will delve into its role as a precursor for complex
molecular architectures, its participation in powerful ligation reactions, and its emerging
potential as a bioactive agent. This document is intended to serve as a technical resource,
offering not only a conceptual understanding but also practical insights into the experimental
utilization of this dynamic chemical entity.

Introduction: The Chemical Versatility of Oct-2-ynal

Oct-2-ynal, with the chemical formula CsH120, is an aliphatic aldehyde distinguished by a
carbon-carbon triple bond at the C2 position.[1] This structural arrangement of a conjugated yn-
al system is the cornerstone of its diverse reactivity. The electron-withdrawing nature of the
aldehyde group activates the alkyne for nucleophilic attack, while the aldehyde itself is
susceptible to a wide array of classical carbonyl chemistries. Furthermore, the terminal alkyne
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serves as a handle for powerful synthetic methodologies, most notably copper-catalyzed azide-
alkyne cycloaddition (CUAAC), a cornerstone of "click chemistry."

This guide will explore the multifaceted research applications of Oct-2-ynal, moving from its
fundamental role as a synthetic building block to its more specialized applications in the
development of novel materials and potential therapeutic agents.

Physicochemical and Spectroscopic Data

A thorough understanding of a molecule's physical and spectral properties is paramount for its
effective use in a research setting. The following tables summarize the key physicochemical
and spectroscopic data for Oct-2-ynal.

Table 1: Physicochemical Properties of Oct-2-ynal[2]

Property Value

IUPAC Name oct-2-ynal

Synonyms 2-Octynal, Amylpropiolaldehyd
Molecular Formula CsH120

Molecular Weight 124.18 g/mol

CAS Number 1846-68-0

Appearance Colorless to pale yellow liquid

Table 2: Spectroscopic Data for Oct-2-ynal
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Spectroscopic Technique

Key Features

1H NMR

The aldehyde proton (CHO) typically appears as
a singlet in the downfield region of the spectrum,
around 6 9.0-10.0 ppm. The protons on the
carbon adjacent to the alkyne and the rest of the
alkyl chain will exhibit characteristic splitting

patterns and chemical shifts.

13C NMR

The carbonyl carbon of the aldehyde is highly
deshielded and appears around 6 190-200 ppm.
The sp-hybridized carbons of the alkyne will
have distinct chemical shifts in the range of
70-90 ppm.

IR Spectroscopy

A strong absorption band corresponding to the
C=0 stretch of the aldehyde is typically
observed around 1680-1700 cm~1. The C=C
triple bond stretch will appear as a weaker
absorption in the range of 2100-2250 cm~1.[3]
The aldehydic C-H stretch may be visible as a
pair of weak bands around 2720 and 2820

cm~i

Mass Spectrometry

The molecular ion peak (M*) will be observed at
m/z = 124. The fragmentation pattern will likely
involve cleavage adjacent to the carbonyl group
(loss of H or CHO) and fragmentation of the
alkyl chain.[4]

Applications in Organic Synthesis: A Versatile

Building Block

The dual functionality of Oct-2-ynal makes it a highly valuable and versatile starting material

for the synthesis of a wide array of more complex organic molecules, including various

heterocyclic systems.

Synthesis of Heterocyclic Compounds
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The reactivity of the yn-al moiety can be harnessed to construct a variety of heterocyclic
scaffolds, which are prevalent in many biologically active compounds.

o Pyridine Synthesis: While specific examples with Oct-2-ynal are not abundant in the
literature, the general strategy for pyridine synthesis from yn-als involves condensation with
a suitable nitrogen source, such as an enamine or an ammonia equivalent. The initial
Michael addition to the alkyne followed by intramolecular cyclization and subsequent
aromatization would lead to the formation of a substituted pyridine ring.

o Pyrimidine Synthesis: Pyrimidines can be synthesized from a,B-unsaturated carbonyl
compounds through condensation with amidines or related dinucleophilic species.[5][6] In
the case of Oct-2-ynal, reaction with an amidine could proceed via an initial Michael
addition, followed by cyclization and dehydration to afford a substituted pyrimidine.

Experimental Protocol: General Procedure for Pyrimidine Synthesis from an Yn-al

» To a solution of the yn-al (1 equivalent) in a suitable solvent (e.g., ethanol, DMF), add the
amidine hydrochloride (1.1 equivalents) and a base (e.g., sodium ethoxide, triethylamine)
(1.2 equivalents).

o Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography
(TLC).

o Upon completion, cool the reaction to room temperature and remove the solvent under
reduced pressure.

 Purify the crude product by column chromatography on silica gel to obtain the desired
pyrimidine derivative.
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Pyrimidine Synthesis from Oct-2-ynal
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Caption: Generalized workflow for the synthesis of pyrimidines from Oct-2-ynal.

Cycloaddition Reactions

The activated alkyne in Oct-2-ynal can participate in various cycloaddition reactions, providing
access to cyclic and polycyclic structures.

e Diels-Alder Reaction: As a dienophile, the alkyne of Oct-2-ynal can react with a variety of
dienes in a [4+2] cycloaddition to form six-membered rings. The electron-withdrawing
aldehyde group enhances the reactivity of the alkyne in this transformation.

Building Block in Natural Product Synthesis

While direct applications of Oct-2-ynal in the total synthesis of complex natural products are
not extensively documented, its structural motif is present in or can be a precursor to key
intermediates in the synthesis of bioactive molecules like jasmonates and prostaglandins.[7][8]
The synthesis of these molecules often involves the construction of cyclopentenone rings, for
which a,3-unsaturated aldehydes can be valuable starting materials.

"Click Chemistry": A Gateway to Functional
Molecules

The terminal alkyne of Oct-2-ynal makes it an ideal substrate for copper-catalyzed azide-
alkyne cycloaddition (CUAAC), the most prominent example of "click chemistry."[9][10] This
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reaction allows for the efficient and highly selective formation of a stable 1,2,3-triazole linkage
between the alkyne of Oct-2-ynal and an azide-functionalized molecule.

This powerful ligation strategy opens up a vast chemical space for the creation of novel
molecules with diverse functionalities. By attaching different azide-containing moieties to Oct-2-
ynal, researchers can readily synthesize:

e Bioconjugates: Linking Oct-2-ynal to biomolecules such as peptides, proteins, or nucleic
acids.

e Functional Polymers: Incorporating the Oct-2-ynal unit into polymer chains to introduce
specific properties.

e Molecular Probes: Creating fluorescent or otherwise labeled derivatives for imaging and
sensing applications.

e Drug Discovery Scaffolds: Rapidly generating libraries of triazole-containing compounds for
screening against biological targets.[11]

Experimental Protocol: General Procedure for CUAAC Reaction with Oct-2-ynal

 In areaction vessel, dissolve the azide-containing compound (1 equivalent) and Oct-2-ynal
(1.1 equivalents) in a suitable solvent system (e.g., a mixture of t-butanol and water).

o Add a copper(ll) sulfate solution (e.g., 5 mol%) and a reducing agent such as sodium
ascorbate (e.g., 10 mol%).

« Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS.

e Upon completion, dilute the reaction with water and extract the product with an organic
solvent (e.g., ethyl acetate).

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

 Purify the crude product by column chromatography on silica gel to yield the desired triazole
derivative.
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CuAAC with Oct-2-ynal
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Caption: Postulated mechanisms of the antifungal action of Oct-2-ynal.
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Future Perspectives and Conclusion

Oct-2-ynal is a molecule with considerable untapped potential in various fields of chemical
research. While its utility as a versatile building block in organic synthesis is evident, further
exploration of its reactivity in novel synthetic methodologies is warranted. Its application in
“click chemistry" provides a straightforward entry point for the development of new functional
materials and bioconjugates.

Perhaps the most exciting future direction for Oct-2-ynal research lies in the exploration of its
biological activities. A systematic investigation of its antifungal properties, including its spectrum
of activity, mechanism of action, and potential for in vivo efficacy, could lead to the development
of new therapeutic agents. Furthermore, its role as a precursor in the synthesis of complex
bioactive molecules should be more thoroughly investigated.

In conclusion, Oct-2-ynal is a readily accessible and highly reactive molecule that offers a
wealth of opportunities for innovation in synthetic chemistry, materials science, and drug
discovery. This guide has provided a comprehensive overview of its known applications and a
glimpse into its future potential, with the aim of inspiring further research into this fascinating
chemical entity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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